N-(3-chloro-4-fluorophenyl)-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-carboxamide

• IUPAC Name: N-(3-chloro-4-fluorophenyl)-3-oxo-4H-1,4-benzoxazine-6-carboxamide
• InChI: InChI=1S/C15H10ClFN2O3/c16-10-6-9(2-3-11(10)17)18-15(21)8-1-4-13-12(5-8)19-14(20)7-22-13/h1-6H,7H2,(H,18,21)(H,19,20)
• InChI Key: LJOPJVOAALVDGJ-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)NC2=C(O1)C=CC(=C2)C(=O)NC3=CC(=C(C=C3)F)Cl
• Molecular Formula: C15H10ClFN2O3
• Molecular Weight: 320.70 g/mol

Description

N-(3-chloro-4-fluorophenyl)-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-(3-chloro-4-fluorophenyl)-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-carboxamide involves the inhibition of certain enzymes that are involved in the growth and proliferation of cancer cells. Specifically, this compound has been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division. By inhibiting the activity of this enzyme, this compound can prevent the growth and proliferation of cancer cells.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. In vitro studies have demonstrated that this compound can inhibit the growth and proliferation of various cancer cell lines, including breast cancer, lung cancer, and colon cancer. Additionally, this compound has been shown to induce apoptosis, or programmed cell death, in cancer cells. In vivo studies have also demonstrated the anticancer activity of this compound in animal models of cancer.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(3-chloro-4-fluorophenyl)-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-carboxamide in lab experiments is its potential as a lead compound for the development of new drugs with improved pharmacological properties. Additionally, this compound has been shown to have potent anticancer activity in vitro and in vivo, making it a promising candidate for further preclinical and clinical development. However, one of the limitations of using this compound in lab experiments is its relatively low solubility in aqueous solutions, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for the study of N-(3-chloro-4-fluorophenyl)-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-carboxamide. One direction is the further optimization of this compound and its analogs for improved pharmacological properties such as solubility, bioavailability, and selectivity. Another direction is the development of new drug delivery systems that can improve the delivery of this compound to cancer cells. Additionally, further studies are needed to elucidate the mechanism of action of this compound and its potential applications in other fields such as materials science.

Scientific Research Applications

N-(3-chloro-4-fluorophenyl)-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-carboxamide has been extensively studied for its potential applications in various fields such as medicinal chemistry, drug discovery, and materials science. In medicinal chemistry, this compound has been identified as a potential anticancer agent due to its ability to inhibit the growth of cancer cells. In drug discovery, this compound has been used as a lead compound to develop new drugs with improved pharmacological properties. In materials science, this compound has been studied for its potential applications in the development of new materials with improved properties such as thermal stability and mechanical strength.